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Compound of Interest

Compound Name: Magnesium metaborate

Cat. No.: B083440

An In-depth Technical Guide to Magnhesium
Metaborate

Magnesium metaborate is an inorganic compound with applications spanning the
pharmaceutical industry, materials science, and chemical synthesis. This guide provides a
comprehensive overview of its chemical formula, properties, and synthesis, tailored for
researchers, scientists, and drug development professionals.

Chemical Formula and Nomenclature

Magnesium metaborate is most commonly represented by the chemical formula Mg(BO2)-.
The anhydrous form has the molecular formula B2MgOa. It is also referred to as magnesium
diborate. The CAS Registry Number for this compound is 13703-82-7. Hydrated forms of
magnesium metaborate also exist, such as magnesium metaborate monohydrate, with the
formula Mg(BO2)2-Hz0.

Chemical and Physical Properties

Magnesium metaborate is a white, crystalline solid, appearing as a colorless orthorhombic
crystal or a white powder. It is a stable compound that does not readily decompose at high
temperatures. While only slightly soluble in water, it is soluble in acids. This compound exhibits
good heat resistance, a large elastic coefficient, and resistance to corrosion and wear.
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The key quantitative properties of anhydrous magnesium metaborate are summarized in the

table below for easy reference.

Property Value

Molecular Formula B2MgOa4

Molar Mass 109.92 g/mol

Density 2.300 g/cm3

Melting Point 988 °C

Boiling Point 162 °C (at 101,325 Pa)

Vapor Pressure

0.036 Pa at 25 °C

Water Solubility

Slightly soluble

Experimental Protocols for Synthesis

Several methods have been established for the synthesis of magnesium metaborate and

related compounds. The following sections detail the methodologies for key experimental

protocols.

This method relies on the reaction between sodium metaborate tetrahydrate and magnesium

chloride in an aqueous solution to precipitate magnesium metaborate monohydrate.

Protocol:

e Add sodium metaborate tetrahydrate (NaBO2-4H20), magnesium chloride (MgClz), and a

specific amount of water to a reaction kettle.

e Heat the mixture, which will lead to the formation of a white precipitate of magnesium

metaborate.

 Filter the resulting slurry to separate the precipitate.

o Wash the collected precipitate with water to remove any soluble impurities.
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» Dry the washed product to obtain the final magnesium metaborate product.

The overall chemical reaction is: 2NaBO2-4H20 + MgClz - Mg(B0O2)2-H20 + 2NaCl + 7H20

Reactants
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Synthesis of Magnesium Metaborate via Precipitation

Magnesium metaborate can also be prepared through the reaction of boric acid with
magnesium hydroxide.

Protocol:

o Combine magnesium hydroxide (Mg(OH)z) and boric acid (HsBOs) in a suitable reaction
vessel.

o Allow the reactants to react, typically with stirring and potentially gentle heating to drive the
reaction to completion.

e The reaction yields magnesium metaborate and water.

« |solate the solid product through filtration and dry to obtain pure magnesium metaborate.
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The chemical equation for this reaction is: Mg(OH)z + 2H3BOs —» Mg(H3BO3s)2 + 2H20

This high-temperature method is employed to synthesize magnesium borate whiskers
(Mg2B20s) using a molten salt medium which facilitates the reaction between magnesium oxide
and boron trioxide.

Protocol:

e Prepare a mixture of magnesium hydroxide (Mg(OH)2) and boric acid (H3BOs) with a specific
molar ratio (e.g., B/Mg ratio of 1.5:1), along with a salt such as sodium chloride (NaCl) which
will serve as the molten medium.

e Heat the mixture in an electric furnace. Between 100-250 °C, boric acid decomposes to
boron trioxide (B20s) and water. In the same temperature range, magnesium hydroxide
decomposes to magnesium oxide (MgO) and water.

o Continue heating to above the melting point of B203 (~450 °C) and NaCl (~801 °C).

e At approximately 630 °C, an exothermic reaction occurs where MgO patrticles dissolve in the
molten mixture and react with B20s to form Mg2B20s whiskers.

e Maintain the reaction at a target temperature (e.g., 800 °C) for a set duration (e.g., 2 hours)
to allow for whisker growth.

 After cooling, the molten salt can be dissolved in water to isolate the magnesium borate
whiskers.

¢ To cite this document: BenchChem. [magnesium metaborate chemical formula and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083440#magnesium-metaborate-chemical-formula-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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